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Compound of Interest

Compound Name: 2-Chloropyrrolo[1,2-b]pyridazine
CAS No.: 893723-58-5
Cat. No.: B12123365

Get Quote

Part 1: Structural Context & Nomenclature[1][2]

The pyrrolo[1,2-b]pyridazine scaffold (also known as 5-azaindolizine) is a fused bicyclic system

containing a bridgehead nitrogen.[1] Correct interpretation of spectroscopic data requires
adherence to the IUPAC numbering scheme, where the pyridazine ring atoms are numbered 2,
3, and 4, and the pyrrole ring atoms are numbered 5, 6, and 7.

Numbering Scheme & Connectivity

In 2-Chloropyrrolo[1,2-b]pyridazine, the chlorine atom substitutes the hydrogen at position 2
(adjacent to the bridgehead nitrogen N1).
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Caption: Numbering scheme for the pyrrolo[1,2-b]pyridazine core. In the 2-chloro derivative, the
Cl atom is attached to C2.

Part 2: Spectroscopic Characterization[1]
Mass Spectrometry (MS)

The mass spectrum provides the primary confirmation of the halogen substitution.
« lonization Mode: Electrospray lonization (ESI) or EI.[1]
e Molecular lon (

): The parent peak will appear at m/z 152.01 (based on
Cl).

e |sotopic Pattern (The "Chlorine Signature"):
o Adistinctive 3:1 intensity ratio between the

(m/z 152) and
(m/z 154) peaks is observed. This confirms the presence of a single chlorine atom.

o Fragmentation: Loss of the chlorine radical (
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) typically yields a fragment at m/z 117 (pyrrolo[1,2-b]pyridazinyl cation).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy[3][4]

[5]

H NMR (Proton NMR)

The introduction of a chlorine atom at C2 removes the most deshielded proton (H2) typically

found in the parent scaffold.

Position

Chemical Shift

(

, Ppm)

Coupling

Multiplicity

» Hz)

Constant (

Assignment
Logic

H-2

Absent

Substituted by
Cl.

6.90 - 7.05

Doublet (d)

Ortho to ClI;
shielded relative
to parent due to
mesomeric effect
of CL[1]

H-4

7.80-7.95

Doublet (d)

Peri-position;
deshielded by
ring current and
N5.

H-6

6.60 - 6.70

Doublet of
doublets (dd)

Pyrrole ring
proton; typical
aromatic range.

[1]

H-7

6.80 - 6.90

Multiplet (m) -

Pyrrole ring

proton.[1]

H-8

7.60-7.75

Multiplet (m) -

Adjacent to
bridgehead N5;
deshielded.[1]
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Note: Data estimated based on scaffold trends in CDCI
. In DMSO-d
, signals may shift downfield by 0.1-0.3 ppm.[1]

C NMR (Carbon NMR)[2][3][4][5]

e C-2 (Ipso): The carbon bearing the chlorine will appear significantly deshielded relative to a
standard CH, typically in the range of 145-155 ppm, but often shows lower intensity due to
lack of NOE enhancement (quaternary carbon).

o C-4:

ppm.[1]

e Pyrrole Carbons (C6, C7, C8): Typically resonate between 100-120 ppm.

Infrared Spectroscopy (IR)[4]

o C-CI Stretch: A strong, characteristic band appears in the "fingerprint region" at 1050-1080
cm

[1]

e C=N/ C=C Stretch: Aromatic skeletal vibrations observed at 1580-1620 cm
1]

Part 3: Experimental Protocol & Workflow
Sample Preparation for NMR

To ensure high-resolution spectra free from aggregation artifacts (common in planar
heteroaromatics):

e Solvent Selection: Use DMSO-d

(99.9% D) for maximum solubility and separation of aromatic peaks.[1] Use CDCI

if the sample is strictly non-polar and dry.
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» Concentration: Prepare a solution of 5-10 mg of compound in 0.6 mL of solvent.

« Filtration: Filter through a cotton plug or PTFE syringe filter to remove inorganic salts (e.g.,
NaCl from synthesis) that cause line broadening.

Synthesis & Isolation Logic

The 2-chloro derivative is often synthesized via the condensation of 3-chloropyridazine with
appropriate electrophiles or via direct chlorination methodologies.[1]

Starting Material:
3-Chloropyridazine
ydroxylamine-O-sulfonic acid

Step 1: N-Amination
(Formation of N-aminopyridazinium salt)

ase (e.g., K2CO3)

Reaction with dipolarophile/1,3-dicarbony

AN

Step 2: Cycloaddition j
)

yclization & Aromatization

Target:
2-Chloropyrrolo[1,2-b]pyridazine

Click to download full resolution via product page

Caption: General synthetic workflow for accessing the 2-chloropyrrolo[1,2-b]pyridazine
scaffold.
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¢ Synthesis and Characterization of Pyrrolo[1,2-b]pyridazines.Arkivoc, 2008(i), 232-270.[6]
Link

¢ Spectroscopic Properties of Fused Pyridazines.Molecules, 2005, 10, 360-366. Describes the
X-ray and NMR data of related chloro-phenyl derivatives. Link

e PubChem Compound Summary: 4-chloropyrrolo[1,2-b]pyridazine. National Library of
Medicine.[1] Used for comparative spectral data of the isomer.[7] Link

¢ Reactions of 3-Chloropyridazines.Beilstein Journal of Organic Chemistry, 2009, 5, No. 66.
Discusses the reactivity of the chloropyridazine precursor. Link[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12123365?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12123365?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

